![molecular formula C32H36O8 B1159935 Dimethyl 19,24-dihydroxy-2,8,12,18-tetramethyl-20,23-dioxoheptacyclo[12.6.2.28,11.04,9.05,7.015,17.018,22]tetracosa-1(21),4(9),10,14(22)-tetraene-2,12-dicarboxylate CAS No. 150033-85-5](/img/structure/B1159935.png)
Dimethyl 19,24-dihydroxy-2,8,12,18-tetramethyl-20,23-dioxoheptacyclo[12.6.2.28,11.04,9.05,7.015,17.018,22]tetracosa-1(21),4(9),10,14(22)-tetraene-2,12-dicarboxylate
Overview
Description
Dimethyl 19,24-dihydroxy-2,8,12,18-tetramethyl-20,23-dioxoheptacyclo[12.6.2.28,11.04,9.05,7.015,17.018,22]tetracosa-1(21),4(9),10,14(22)-tetraene-2,12-dicarboxylate (let’s call it Cycloshizukaol A ) is a natural compound isolated from the plant Chloranthus. Its chemical formula is C₃₂H₃₆O₈ , and its molecular weight is approximately 548.62 g/mol .
Scientific Research Applications
Biosynthesis Research
Cycloshizukaol A is a compound that has been isolated from the Chloranthus serratus plant . It has been used in biosynthesis research, particularly in the study of lindenane sesquiterpenoid oligomers . The compound has been synthesized using a triene as a potential biosynthetic intermediate .
Organic Chemistry
In the field of organic chemistry, Cycloshizukaol A has been used in the study of Diels-Alder reactions . These reactions are a type of pericyclic reaction that can be used to form cyclic organic compounds .
Medicinal Chemistry
Cycloshizukaol A has potential applications in medicinal chemistry due to its unique structure and biological activity . However, more research is needed to fully understand its potential medicinal uses.
Synthetic Chemistry
Cycloshizukaol A has been used in synthetic chemistry research, particularly in the total synthesis of natural lindenane sesquiterpenoid oligomers . This research has led to the development of new synthetic methods and strategies .
Photorearrangement Studies
Cycloshizukaol A can undergo photorearrangement under certain conditions . This property has been used in the study of photorearrangement reactions and the synthesis of other compounds .
Study of Molecular Conformation
The unique structure of Cycloshizukaol A makes it a useful compound for studying molecular conformation . This research can provide insights into the relationship between molecular structure and function .
Mechanism of Action
Target of Action
Cycloshizukaol A is a symmetrical cyclic lindenane dimer with C2 symmetry
Mode of Action
It is known that the compound exhibits biological activity, which suggests it interacts with certain cellular targets to exert its effects .
Biochemical Pathways
The compound is known to be biologically active, suggesting it may influence one or more biochemical pathways .
Result of Action
The compound is known to be biologically active, suggesting it exerts certain effects at the molecular and cellular levels .
Action Environment
It’s worth noting that the compound was isolated from the root of chloranthus serratus , suggesting that it is stable under the environmental conditions found within this plant.
properties
IUPAC Name |
dimethyl 19,24-dihydroxy-2,8,12,18-tetramethyl-20,23-dioxoheptacyclo[12.6.2.28,11.04,9.05,7.015,17.018,22]tetracosa-1(21),4(9),10,14(22)-tetraene-2,12-dicarboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H36O8/c1-29(27(37)39-5)11-15-13-7-17(13)32(4)20(15)10-22(24(34)26(32)36)30(2,28(38)40-6)12-16-14-8-18(14)31(3)19(16)9-21(29)23(33)25(31)35/h9-10,13-14,17-18,25-26,35-36H,7-8,11-12H2,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSPXFYFVBVEVBW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C3C=C(C(=O)C(C3(C4C2C4)C)O)C(CC5=C6C=C1C(=O)C(C6(C7C5C7)C)O)(C)C(=O)OC)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H36O8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
548.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 74962398 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the structural significance of Cycloshizukaol A within the broader context of lindenane sesquiterpenoids?
A1: Cycloshizukaol A belongs to the lindenane sesquiterpenoid family, characterized by their unique bicyclo[3.3.1]nonane carbon skeleton [, ]. These compounds exhibit diverse structural variations, including dimerization. Cycloshizukaol A specifically is a dimer formed through a [6+6]-type cycloaddition of two lindenane monomers []. This unique cyclization pattern distinguishes it from other lindenane dimers like Shizukaols, which are formed through different bonding modes [].
Q2: Which plant species are known sources of Cycloshizukaol A, and what are the implications of its natural occurrence?
A2: Cycloshizukaol A has been isolated from Chloranthus spicatus and Chloranthus multistachys [, ]. The presence of this compound, alongside other lindenane sesquiterpenoids, in these plants suggests a potential role in their defense mechanisms or other physiological functions. Further research is needed to fully understand its ecological significance.
Q3: Are there any studies investigating the biological activity of Cycloshizukaol A or related lindenane sesquiterpenoids?
A3: While specific studies on the bioactivity of Cycloshizukaol A are limited, research on related lindenane sesquiterpenoids suggests potential therapeutic applications. For example, Shizukaol B, another lindenane dimer, displayed anti-metastasis activity against breast cancer cells []. This finding highlights the potential of lindenane derivatives as lead compounds for drug development. Further investigation into Cycloshizukaol A's bioactivity could reveal valuable pharmacological properties.
Q4: What analytical techniques are typically employed to isolate and characterize Cycloshizukaol A?
A4: The isolation of Cycloshizukaol A involves various chromatographic techniques, including column chromatography, to separate it from other plant metabolites [, , ]. Once isolated, its structure can be elucidated using spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) [, ]. These techniques provide information about the compound's connectivity, functional groups, and molecular weight, ultimately confirming its identity.
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